Cas no 97844-76-3 (4-(4-hydroxybutoxy)benzonitrile)

• Product Name: 4-(4-hydroxybutoxy)benzonitrile
• CAS No: 97844-76-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2142893
• PubChem ID: 13423053
• Update Time: 2025-04-21

4-(4-hydroxybutoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxybutoxy)benzonitrile
• OFUJWNNYOYUHTA-UHFFFAOYSA-N
• 4-(4-cyanophenoxy)-1-butanol
• DB-331678
• SCHEMBL7959136
• 97844-76-3

• Inchi： 1S/C11H13NO2/c12-9-10-3-5-11(6-4-10)14-8-2-1-7-13/h3-6,13H,1-2,7-8H2
• InChI Key： OFUJWNNYOYUHTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCCO

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.3Ų